Cas no 18980-00-2 (2-Chloro-4-ethylphenol)

• Product Name: 2-Chloro-4-ethylphenol
• CAS No: 18980-00-2
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD16997710
• CID: 198275
• PubChem ID: 29355
• Update Time: 2025-04-19

2-Chloro-4-ethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-chloro-4-ethyl-
• 2-chloro-4-ethylphenol
• 4-Chlor-2-aethylphenol
• SCHEMBL157976
• BRN 1862344
• 18980-00-2
• EN300-843567
• MB23911
• LS-12033
• 4-Chlor-2-aethylphenol [German]
• MFCD16997710
• 4-06-00-03013 (Beilstein Handbook Reference)
• 2-CHLORO-4-ETHYL-PHENOL
• Q6AJS79TJ9
• PHENOL, 2-CHLORO-4-ETHYL-
• AKOS005288299
• Phenol, 2-chloro-4-ethyl-
• 2-Chloro-4-ethylphenol

• MDL： MFCD16997710
• Inchi： 1S/C8H9ClO/c1-2-6-3-4-8(10)7(9)5-6/h3-5,10H,2H2,1H3
• InChI Key： QNQRRCHRJHMSLF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC)O

Computed Properties

• Exact Mass: 156.03427
• Monoisotopic Mass: 156.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 223.4±20.0 °C(Predicted)
• PSA: 20.23
• pka: 8.84±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols